Cas no 162090-80-4 (3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide)

3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide is a specialized organic compound featuring a benzo[b]thiophene core with a chloro substituent at the 3-position and an amide linkage to a 2-ethyl-phenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The chloro and amide functional groups enhance its versatility for further derivatization, while the aromatic and heterocyclic components contribute to its stability and binding properties. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies and targeted drug development.

3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide structure

162090-80-4 structure

Product Name:3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide

CAS No:162090-80-4

MF:C₁₇H₁₄ClNOS

MW:315.817162036896

CID:3070649

PubChem ID:770165

Update Time:2025-11-01

3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide
- Oprea1_535044
- STK141795
- Oprea1_519219
- AKOS000570187
- Z29649519
- Cambridge id 6972042
- CS-0333937
- 162090-80-4
- 3-chloro-N-(2-ethylphenyl)-1-benzothiophene-2-carboxamide
- 3-Chloro-N-(2-ethylphenyl)benzo[b]thiophene-2-carboxamide
- AG-690/13703208
- MDL： MFCD00861463
- Inchi： 1S/C17H14ClNOS/c1-2-11-7-3-5-9-13(11)19-17(20)16-15(18)12-8-4-6-10-14(12)21-16/h3-10H,2H2,1H3,(H,19,20)
- InChI Key： PCEBDBHPMQIMEU-UHFFFAOYSA-N
- SMILES： ClC1=C(C(NC2C=CC=CC=2CC)=O)SC2C=CC=CC=21

Computed Properties

Exact Mass: 315.0484629Da
Monoisotopic Mass: 315.0484629Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 57.3Å²

3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide Pricemore >>

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Chemenu	CM507267-1g	3-Chloro-N-(2-ethylphenyl)benzo[b]thiophene-2-carboxamide	162090-80-4	97%	1g	$***	2023-03-31
Ambeed	A144035-1g	3-Chloro-N-(2-ethylphenyl)benzo[b]thiophene-2-carboxamide	162090-80-4	97%	1g	$294.0	2024-08-03